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The quest for efficient, cost-effective, and durable solar energy solutions has positioned Copper

Indium Gallium Selenide (CIGS) and perovskite solar cells (PSCs) as leading next-generation

photovoltaic technologies. While both offer promising avenues for energy conversion, their

long-term stability remains a critical factor for commercial viability.[1][2] CIGS technology is

more mature, known for its high absorption coefficient and tunable bandgap, but faces

challenges related to the use of rare and toxic elements.[2][3] Perovskite solar cells have seen

a meteoric rise in efficiency, rivaling established technologies, yet their operational lifetime is a

significant hurdle due to inherent instabilities.[1][4]

This guide provides an objective comparison of the stability of CIGS and perovskite solar cells,

supported by experimental data, detailed methodologies, and visual diagrams to elucidate key

degradation pathways and testing workflows.

Quantitative Stability Data: A Side-by-Side Comparison
The stability of a solar cell is typically evaluated by measuring the degradation of its power

conversion efficiency (PCE) and other photovoltaic parameters (Voc, Jsc, FF) under
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accelerated stress conditions. The following table summarizes reported stability data for both

CIGS and perovskite solar cells under various stressors.
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Degradation Mechanisms: Unpacking the Causes of
Instability
Understanding the fundamental mechanisms behind degradation is crucial for developing

mitigation strategies. CIGS and perovskite cells exhibit distinct failure modes driven by different

environmental and intrinsic factors.

Perovskite Solar Cell Degradation
The instability of perovskite solar cells is a multifaceted issue, stemming from both intrinsic

properties of the material and extrinsic environmental factors.[1][12]

Extrinsic Factors:

Moisture: Perovskite materials are highly susceptible to water, which can catalyze a

chemical decomposition process, leading to the formation of hydrated perovskite phases

and eventual irreversible degradation into components like lead iodide (PbI₂).[12][13] This

breakdown reduces light absorption and increases non-radiative recombination.[13]

Oxygen and Light: The combination of oxygen and light (especially UV) can cause photo-

oxidation of the perovskite material and degradation of charge transport layers, such as

the commonly used Spiro-OMeTAD.[12][14]

Heat: High temperatures accelerate degradation mechanisms and can cause

crystallization of organic charge-transport layers, increasing defect density and parasitic

resistance losses.[9][12][14]

Intrinsic Factors:
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Ion Migration: Under the influence of light and electric fields, halide and cation ions within

the perovskite crystal lattice can migrate.[13][14] This movement can lead to changes in

the material's composition, phase segregation, and the formation of defects, causing a

decline in performance.[14]

Mechanical Stress: Tensile loads can lead to the formation and accumulation of

micropores and halide defects within the perovskite film, increasing current leakage and

causing mechanical failure.[4]

Environmental Stressors Degradation Mechanisms
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Primary degradation pathways in perovskite solar cells.

CIGS Solar Cell Degradation
CIGS solar cells are generally considered more stable than perovskites, but they are not

immune to degradation, particularly when encapsulation is compromised.[5][8]
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Moisture Ingress: The presence of humidity, especially when combined with heat (damp

heat), is a primary driver of CIGS degradation.[5][6] It can lead to a rapid decrease in

efficiency, mainly by increasing shunt paths, which lowers the fill factor and open-circuit

voltage.[5][8]

Sodium (Na) Migration: While sodium is intentionally added to CIGS to improve

performance, its migration under certain conditions (like exposure to illumination and water

vapor) can lead to efficiency loss and potential-induced degradation (PID).[11][15]

Component Layer Degradation:

The transparent top electrode (e.g., ZnO:Al) can degrade in the presence of water and

carbon dioxide.[15]

At very high temperatures (~400 °C), interdiffusion between the CIGS absorber and the

CdS buffer layer can occur, though this is less relevant at typical operating temperatures.

[16]

Potential-Induced Degradation (PID): Similar to other PV technologies, CIGS modules can

suffer from PID, where a high voltage potential relative to ground causes ion migration

(particularly Na+), leading to shunting and performance loss.[11]
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Environmental & Electrical Stressors Degradation Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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